Cas no 693790-11-3 (2-(4-carbamoylpiperazin-1-yl)-2-oxo-acetic acid)

• Product Name: 2-(4-carbamoylpiperazin-1-yl)-2-oxo-acetic acid
• CAS No: 693790-11-3
• MF: C₇H₁₁N₃O₄
• MW: 201.179941415787
• CID: 890124
• PubChem ID: 2757364
• Update Time: 2025-10-05

2-(4-carbamoylpiperazin-1-yl)-2-oxo-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Carbamoyl-piperazin-1-yl)-oxo-acetic acid
• (4-CARBAMOYLPIPERAZIN-1-YL)OXO-ACETIC ACID
• 2-(4-carbamoylpiperazin-1-yl)-2-oxoacetic acid
• 2-(4-carbamoylpiperazin-1-yl)-2-oxo-acetic acid
• DTXSID50373857
• 2-(4-carbamoylpiperazin-1-yl)-2-oxoaceticacid
• AKOS003587998
• FT-0690431
• 693790-11-3

• MDL： MFCD04116597
• Inchi： 1S/C7H11N3O4/c8-7(14)10-3-1-9(2-4-10)5(11)6(12)13/h1-4H2,(H2,8,14)(H,12,13)
• InChI Key： MRLWVWDFBJVGGE-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)N1CCN(C(N)=O)CC1

Computed Properties

• Exact Mass: 201.07500
• Monoisotopic Mass: 201.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.94000
• LogP: -1.13000

Additional information on 2-(4-carbamoylpiperazin-1-yl)-2-oxo-acetic acid

2-(4-Carbamoylpiperazin-1-yl)-2-oxo-acetic Acid: A Comprehensive Overview

The compound with CAS No 693790-11-3, commonly referred to as 2-(4-carbamoylpiperazin-1-yl)-2-oxo-acetic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This article provides an in-depth analysis of its structure, synthesis, pharmacological properties, and recent advancements in its research.

2-(4-Carbamoylpiperazin-1-yl)-2-oxo-acetic acid is a derivative of piperazine, a six-membered ring containing two nitrogen atoms. The molecule incorporates a carbamoyl group attached to the piperazine ring, which introduces additional functional groups that enhance its reactivity and biological activity. The presence of the 2-oxo-acetic acid moiety further contributes to its versatility, making it a valuable compound in both academic and industrial research.

Recent studies have highlighted the potential of 2-(4-carbamoylpiperazin-1-yl)-2-oxo-acetic acid as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in drug discovery, particularly in the development of agents targeting neurodegenerative diseases. The compound's ability to modulate key cellular pathways has been extensively investigated, with promising results indicating its potential as a therapeutic agent.

The synthesis of 2-(4-carbamoylpiperazin-1-yl)-2-oxo-acetic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The optimization of reaction conditions has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. Advanced analytical techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.

In terms of pharmacological properties, 2-(4-carbamoylpiperazin-1-yl)-2-oxo-acetic acid exhibits remarkable bioavailability and stability in physiological conditions. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, which is a critical factor for its potential use in treating central nervous system disorders. Additionally, the compound has shown minimal toxicity in animal models, further supporting its suitability for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 2-(4-carbamoylpiperazin-1-yl)-2-oxo-acetic acid to various protein targets. Molecular docking studies have revealed potential interactions with enzymes involved in inflammation and oxidative stress, suggesting its role in anti-inflammatory and antioxidant therapies. These findings have opened new avenues for exploring its therapeutic potential in chronic diseases such as Alzheimer's and Parkinson's.

The application of 2-(4-carbamoylpiperazin-1-yll)-2-oXO-acetic acid extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts and sensors. Researchers have also explored its role in green chemistry, where it serves as an eco-friendly alternative to traditional reagents.

In conclusion, CAS No 693790 - 11 - 3, or 2-(4-carbamoylpiperazin - 1 - yl) - 2 - oxo - acetic acid, represents a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors. Continued research into its properties will undoubtedly unlock new opportunities for leveraging this compound in innovative solutions across various industries.